2-(Benzylsulfanyl)-4-(4-chlorophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile

• Molecular Formula: C23H19ClN2OS
• Molecular Weight: 406.9 g/mol
• IUPAC Name: 2-benzylsulfanyl-4-(4-chlorophenyl)-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carbonitrile
• InChI: InChI=1S/C23H19ClN2OS/c24-17-11-9-16(10-12-17)21-18(13-25)23(28-14-15-5-2-1-3-6-15)26-19-7-4-8-20(27)22(19)21/h1-3,5-6,9-12,21,26H,4,7-8,14H2
• InChI Key: DQHPQQCGYOZJJY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(C(=C(N2)SCC3=CC=CC=C3)C#N)C4=CC=C(C=C4)Cl)C(=O)C1

Description

• This compound is a complex organic molecule with a long name, so let’s break it down:

  2-(Benzylsulfanyl)-4-(4-chlorophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile: consists of several functional groups:

• This compound’s structure combines aromatic and heterocyclic features, making it interesting for various applications.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of other complex molecules.

Biology: Investigated for potential bioactivity (e.g., antimicrobial, antitumor properties).

Medicine: Research into its pharmacological effects and potential drug development.

Industry: May find applications in materials science or as intermediates in fine chemical synthesis.

Mechanism of Action

• The exact mechanism depends on the specific application.
• For potential drugs, it could involve binding to specific receptors or enzymes, affecting cellular processes.

Comparison with Similar Compounds

Similar Compounds: